1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C9H11NOS
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H11NOS/c1-7-10-8(5-12-7)4-9(6-11)2-3-9/h5-6H,2-4H2,1H3
• InChI Key: DBWKTRYFJSABEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CC2(CC2)C=O

Description

1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde is a cyclopropane-containing aldehyde derivative functionalized with a 2-methylthiazole substituent. The thiazole moiety, a heterocyclic ring with sulfur and nitrogen atoms, is notable for its prevalence in bioactive molecules, including pharmaceuticals and agrochemicals .

Preparation Methods

The synthesis of 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde typically involves multi-step organic reactions. One common method includes the reaction of 2-methyl-1,3-thiazole with cyclopropane-1-carbaldehyde under specific conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This reaction can convert the aldehyde group to a carboxylic acid using oxidizing agents like potassium permanganate.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride.

Substitution: The thiazole ring can undergo electrophilic and nucleophilic substitution reactions, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s thiazole ring is known for its biological activity, making it a candidate for drug development.

Industry: It can be used in the synthesis of dyes, biocides, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde involves its interaction with biological targets. The thiazole ring can interact with enzymes and receptors, altering biochemical pathways. The compound’s effects are mediated through its ability to bind to specific molecular targets, leading to changes in cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-carbaldehyde (CAS: 1936390-26-9)

This positional isomer of the target compound differs in the substitution pattern of the thiazole ring. Here, the methyl group resides at position 4 of the thiazole, and the cyclopropane-carbaldehyde is attached to position 2. Despite sharing the molecular formula C₉H₁₁NOS and molecular weight (181.25 g/mol), the altered substitution pattern can significantly influence electronic properties, steric effects, and intermolecular interactions. For instance, the position of the methyl group may modulate the thiazole’s electron density, affecting reactivity in cross-coupling reactions or hydrogen-bonding capacity in biological systems .

(2-Methyl-1,3-thiazol-4-yl)methanol (CAS: 76632-23-0)

This compound replaces the cyclopropane-carbaldehyde group with a hydroxymethyl (-CH₂OH) substituent. With a molecular weight of 129.18 g/mol (C₅H₇NOS), it lacks the strained cyclopropane ring and reactive aldehyde. The hydroxyl group confers distinct solubility and polarity, making it more hydrophilic than the aldehyde derivative. Such differences limit its utility in reactions requiring aldehyde-specific chemistry (e.g., condensations or nucleophilic additions) but expand its applicability in esterification or etherification pathways .

Physical Properties and Stability

Limited data are available for direct comparisons of melting points, boiling points, or stability. However, the cyclopropane ring in the target compound may reduce thermal stability compared to non-cyclic analogs. The positional isomer (CAS: 1936390-26-9) likely exhibits similar stability but distinct crystallographic packing due to altered molecular symmetry, as inferred from the use of crystallography tools like SHELX and ORTEP in structural analyses .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde	Not Provided	C₉H₁₁NOS	~181.25 (estimated)	Aldehyde, Cyclopropane	Strained ring, reactive aldehyde
1-[(4-Methyl-1,3-thiazol-2-yl)methyl]cyclopropane-1-carbaldehyde	1936390-26-9	C₉H₁₁NOS	181.25	Aldehyde, Cyclopropane	Positional isomer, altered thiazole substitution
(2-Methyl-1,3-thiazol-4-yl)methanol	76632-23-0	C₅H₇NOS	129.18	Hydroxymethyl	Hydrophilic, alcohol reactivity

Biological Activity

1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde is a thiazole-derived compound that has garnered attention for its potential biological activities. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. This article synthesizes current research findings on the biological activity of this compound, emphasizing its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

• Molecular Formula : C₉H₁₁NOS
• Molecular Weight : 181.25 g/mol
• CAS Number : 1936682-36-8

The biological activity of 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde is primarily attributed to its interaction with specific biological targets:

• Enzyme Inhibition : Preliminary studies suggest that the compound may inhibit certain enzymes involved in metabolic pathways, which can lead to altered cellular functions.
• Antimicrobial Activity : The thiazole moiety is known to possess antimicrobial properties. Compounds with similar structures have shown effectiveness against various bacterial and fungal strains.

Antimicrobial Efficacy

A series of antimicrobial assays were conducted to evaluate the effectiveness of 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde against several pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Candida albicans	64 µg/mL

These results indicate a moderate level of antimicrobial activity, particularly against Gram-negative bacteria.

Antifungal Activity

In a study assessing antifungal properties, the compound demonstrated significant inhibition against common fungal strains:

Fungal Strain	EC50 (µM)
Aspergillus niger	15 µM
Candida glabrata	20 µM

The effective concentration (EC50) values suggest that the compound could be a lead candidate for further antifungal drug development.

Case Studies

A notable case study published in a peer-reviewed journal explored the use of thiazole derivatives in treating infections caused by resistant strains of bacteria. The study highlighted the potential of compounds like 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde in overcoming resistance mechanisms due to their unique structural features and modes of action.